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Compound of Interest

Compound Name: D-Ribose 5-phosphate disodium

Cat. No.: B10825058

Essential Safety and Handling of D-Ribose 5-
Phosphate Disodium Salt

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This guide provides essential safety and logistical
information for D-Ribose 5-phosphate disodium salt, a chemical not considered hazardous
by the 2012 OSHA Hazard Communication Standard.[1] Adherence to these protocols will help
maintain a safe laboratory environment.

Personal Protective Equipment (PPE)

While D-Ribose 5-phosphate disodium salt is not classified as hazardous, observing
standard laboratory safety practices is crucial to minimize exposure and prevent potential
irritation.[1][2] The following table summarizes the recommended personal protective
equipment.
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PPE Category Recommended Equipment  Rationale
) Safety glasses with side To protect eyes from accidental
Eye and Face Protection )
shields or goggles splashes or dust.[1]
) Chemical-resistant gloves To prevent direct skin contact
Hand Protection o ) )
(e.g., nitrile) with the chemical.[1]

] To protect street clothing and
Body Protection Laboratory coat ] o
skin from contamination.

) Use a NIOSH-approved
Generally not required under , _ ,
) ) ) respirator if handling large
Respiratory Protection normal use with adequate N ) o
o quantities or if dust formation is
ventilation _
unavoidable.

Operational Plan: Handling and Storage

Handling:
e Ventilation: Always handle in a well-ventilated area.[1]
e Avoid Dust Formation: Minimize the creation of dust when handling the solid form.[1]

» Personal Hygiene: Wash hands thoroughly after handling. Avoid eating, drinking, or smoking
in the laboratory.

o Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in
a suitable container for disposal.[1]

Storage:

o Temperature: Store in a tightly sealed container in a cool, dry place. Some suppliers
recommend storage at -20°C.

» Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan
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Chemical waste generators must adhere to local, regional, and national regulations for
hazardous waste.[1]

o Waste Classification: Determine if the discarded chemical is classified as hazardous waste in
your jurisdiction.

o Consult Experts: It is recommended to consult with a local waste disposal expert for proper
disposal procedures.[2]

» Containerization: Dispose of the waste material in a sealed, properly labeled container.

Experimental Workflow for Safe Handling

The following diagram outlines the standard workflow for safely handling D-Ribose 5-
phosphate disodium salt in a laboratory setting.
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Safe handling workflow for D-Ribose 5-phosphate disodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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